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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

This document provides an in-depth technical guide to the material safety data for Antimony

(III) Sulfate (Sb₂(SO₄)₃). It is intended for researchers, scientists, and professionals in drug

development who may handle this compound. This guide synthesizes key safety information,

physical and chemical properties, and toxicological data into a comprehensive resource,

emphasizing safe handling and emergency preparedness.

Chemical Identification and Physical Properties
Antimony (III) sulfate is an inorganic compound that serves as a source of antimony in various

industrial and research applications, including as a precursor for other antimony compounds, in

the production of explosives, and as a doping agent for semiconductors.[1][2] It is a

hygroscopic, white crystalline solid that hydrolyzes in water.[1][3]

Table 1: Chemical Identifiers for Antimony (III) Sulfate

Identifier Value

CAS Number 7446-32-4[4]

EC Number 231-207-6[4]

UN Number 3077

Chemical Formula Sb₂(SO₄)₃[4]

Molecular Weight 531.71 g/mol [4]
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| Synonyms | Antimonous sulfate, Diantimony trisulfate, Antimony trisulfate[4] |

Table 2: Physical and Chemical Properties of Antimony (III) Sulfate

Property Value

Appearance
White to off-white crystalline powder or
lumps[2]

Odor Characteristic

Density 3.62 - 3.94 g/cm³[1][2]

Melting Point
Decomposes, exact point not well-defined.

Deliquescent in air.[5]

Boiling Point Not applicable; decomposes.

Solubility
Soluble in acids.[1] Reacts with water

(hydrolyzes) to form insoluble basic salts.[5]

| Stability | Chemically stable under standard ambient conditions (room temperature). |

Hazard Identification and Classification
Antimony (III) sulfate is classified as hazardous under the Globally Harmonized System (GHS).

The primary routes of exposure are inhalation and ingestion. It is harmful if swallowed or

inhaled and is toxic to aquatic life with long-lasting effects.[6]

Table 3: GHS Hazard Classification for Antimony (III) Sulfate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

| Hazardous to the Aquatic Environment, Long-Term Hazard | Category 2 | H411: Toxic to

aquatic life with long lasting effects[4] |
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The diagram below illustrates the relationship between the identified hazards and the

necessary personal protective equipment (PPE).

Identified Hazards
Required Personal Protective Equipment (PPE)

H302: Harmful if Swallowed

Lab Coat/
Protective Clothing

Prevents accidental
ingestion via contamination

H332: Harmful if Inhaled

NIOSH-approved Respirator
(when dust is generated)

Prevents
inhalation

H411: Toxic to Aquatic Life

Potential Skin/Eye Irritant
(General Precaution)

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Face Shield

Click to download full resolution via product page

Hazard Identification and Corresponding PPE

Toxicological Information
The primary toxic effects of antimony compounds are associated with their ability to interact

with sulfhydryl groups in enzymes, leading to cellular dysfunction and oxidative stress.[7]

Chronic exposure to antimony compounds may affect the heart, lungs, and liver.[8]

Table 4: Acute Toxicity Data for Antimony Compounds (Contextual)
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Substance Test Type Species Value

Antimony (III) Sulfate Oral LD₅₀ Rat

No data available.
Classified as
Category 4 (300-
2000 mg/kg range).
[6]

Antimony (III) Sulfate Inhalation LC₅₀ Rat

No data available.

Classified as Category

4.[6]

Antimony Trioxide Oral LD₅₀ Rat > 7,500 mg/kg[9]

| Potassium Antimony Tartrate | Oral LD₅₀ | Rat/Mouse | 115 - 600 mg/kg[10] |

Note: Specific LD₅₀/LC₅₀ values for Antimony (III) Sulfate are not readily available in the

reviewed literature. The data for other antimony compounds are provided for context and

highlight the variability in toxicity based on the specific salt. The GHS classification remains the

primary reference for assessing the acute toxicity of antimony sulfate.

The diagram below illustrates a conceptual model for the mechanism of antimony's toxicity.
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Antimony (III) Ion (Sb³⁺)

Binding to Sulfhydryl Groups

Cellular Enzymes
(with Sulfhydryl Groups, -SH)

Enzyme Inhibition

Increased Reactive
Oxygen Species (ROS)

Cellular Damage
(e.g., to proteins, lipids, DNA)

Oxidative Stress
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Route of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately. Take off immediately all
contaminated clothing.

Rinse cautiously with water
for several minutes. Rinse mouth with water.

If not breathing, give
artificial respiration.

If breathing is difficult, give oxygen.

Seek immediate medical
attention/advice.

Show SDS to the doctor.

Rinse skin with plenty of
water/shower.

Remove contact lenses,
if present and easy to do.

Continue rinsing.
Do NOT induce vomiting.
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Spill Detected

Evacuate unnecessary personnel.
Isolate the area.

Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator

- Gloves
- Goggles

- Protective Clothing

Contain the spill.
Cover drains.

Prevent entry into waterways.

Clean up spill using mechanical means
(HEPA vacuum or careful sweeping).

AVOID DUST GENERATION.

Place spilled material into a
closed, labeled container

for disposal.

Decontaminate the spill area.

Dispose of waste according to
local/national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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